Cas no 1465365-69-8 (N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide)

• Product Name: N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide
• CAS No: 1465365-69-8
• MF: C₁₉H₃₂N₄O₂
• MW: 348.482984542847
• CID: 6543289
• PubChem ID: 84585413
• Update Time: 2025-05-16

N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-N'-(1-ethylpiperidin-4-yl)-N'-methylbutanediamide
• EN300-26683395
• Z1313992208
• N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide
• 1465365-69-8
• AKOS016955061

• Inchi： 1S/C19H32N4O2/c1-3-23-13-9-16(10-14-23)22(2)18(25)8-7-17(24)21-19(15-20)11-5-4-6-12-19/h16H,3-14H2,1-2H3,(H,21,24)
• InChI Key： ZJIPOTDALFMKJS-UHFFFAOYSA-N
• SMILES： O=C(CCC(NC1(C#N)CCCCC1)=O)N(C)C1CCN(CC)CC1

Computed Properties

• Exact Mass: 348.25252628g/mol
• Monoisotopic Mass: 348.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4Ų

Additional information on N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide

N'-(1-Cyanocyclohexyl)-N-(1-Ethylpiperidin-4-yl)-N-Methylbutanediamide: A Comprehensive Overview

The compound with CAS No. 1465365-69-8, known as N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyanocyclohexyl group, a ethylpiperidinyl group, and a methylbutanediamide moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide involves a series of intricate reactions, including nucleophilic substitutions, amide bond formations, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are particularly significant in the context of large-scale production for industrial applications.

One of the most promising applications of this compound lies in the field of drug discovery. The presence of the cyanocyclohexyl group and the ethylpiperidinyl group provides opportunities for molecular interactions that could potentially target specific biological pathways. For instance, studies have shown that analogs of this compound exhibit modulatory effects on ion channels, which are critical in treating conditions such as epilepsy and chronic pain.

In addition to its pharmacological potential, N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide has also been explored for its role in material science. Its rigid structure and ability to form hydrogen bonds make it a candidate for designing advanced polymers and materials with tailored mechanical properties. Recent research has focused on its application in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The structural complexity of this compound also presents challenges in terms of characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its identity and purity. Furthermore, computational methods like molecular docking and quantum mechanics simulations have been employed to study its interactions with biological targets, providing insights into its potential therapeutic applications.

In conclusion, N'-(1-cyanocyclohexyl)-N-(1-ethylpiperidin-4-yl)-N-methylbutanediamide (CAS No. 1465365-69-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and chemical properties make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.